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Abstract
Phloxine B, also known as Acid Red 92 or D&C Red No. 28, is a synthetic xanthene dye with a

vibrant red color.[1][2] It is a derivative of fluorescein, characterized by the presence of four

bromine atoms on the xanthene ring and four chlorine atoms on the carboxyphenyl ring.[1][3]

This technical guide provides a comprehensive overview of the chemical structure, formula,

and physicochemical properties of Phloxine B. It details its spectral characteristics, solubility,

and key applications in scientific research, including its use as a biological stain, viability dye,

and antimicrobial agent.[1] Detailed protocols for common experimental procedures are also

provided for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties
Phloxine B is an organic sodium salt with a complex, halogenated structure that contributes to

its vivid color and utility in various applications.[2][4] It is typically supplied as a red to brown

crystalline solid.[1][5]

Chemical and Physical Data Summary
The key quantitative data for Phloxine B are summarized in the tables below for easy reference

and comparison.

Table 1: Chemical Identifiers and Molecular Properties of Phloxine B
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Parameter Value Reference

IUPAC Name

Disodium 2′,4′,5′,7′-tetrabromo-

4,5,6,7-tetrachloro-3-oxo-3H-

spiro[[4]benzofuran-1,9′-

xanthene]-3′,6′-bis(olate)

[1]

Synonyms
Acid Red 92, C.I. 45410, D&C

Red No. 28, Cyanosine
[1][6][7]

CAS Number 18472-87-2 [1][2][4]

Molecular Formula C₂₀H₂Br₄Cl₄Na₂O₅ [1][4][6]

Molecular Weight 829.63 g/mol [1][6]

Appearance Red to brown powder [1][3]

Table 2: Spectroscopic and Solubility Properties of Phloxine B

Parameter Value Reference

Absorption Maximum (λmax) ~540-551 nm [1][5][8]

Emission Maximum ~564 nm [1][3]

Molar Absorptivity (ε)
83,000 L·mol⁻¹·cm⁻¹ at 550 nm

in ethanol
[9]

Solubility in Water Soluble [1][2][3]

Solubility in PBS (pH 7.2) ~10 mg/mL [5][10]

Solubility in Ethanol ~2 mg/mL [5][10]

Solubility in DMSO ~30 mg/mL [5][10]

Solubility in DMF ~30 mg/mL [5][10]

Chemical Structure
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Phloxine B's structure is derived from fluorescein, with significant halogenation. It consists of a

xanthene core substituted with four bromine atoms and a spiro-linked tetrachlorinated

carboxyphenyl ring. This extensive halogenation is responsible for its distinct spectral

properties and its efficacy as a photosensitizer.[1]

Caption: Chemical structure of Phloxine B (C₂₀H₂Br₄Cl₄Na₂O₅).

Experimental Protocols and Applications
Phloxine B is a versatile dye used in various scientific applications, from histology to

microbiology. Its utility stems from its strong staining capabilities and its photodynamic

properties.

Staining Protocol: Hematoxylin-Phloxine-Saffron (HPS)
HPS staining is a histological method used to highlight cytoplasm and connective tissue.

Phloxine B serves as the counterstain to hematoxylin.

Methodology:

Deparaffinization and Rehydration:

Immerse slides in Xylene (2 changes, 5 minutes each).

Transfer to 100% Ethanol (2 changes, 3 minutes each).

Transfer to 95% Ethanol (2 minutes).

Transfer to 70% Ethanol (2 minutes).

Rinse in distilled water.

Nuclear Staining:

Immerse in Mayer's Hematoxylin for 5-10 minutes.

Rinse in running tap water for 5 minutes.

"Blue" the sections in Scott's Tap Water Substitute for 1-2 minutes.
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Rinse in running tap water for 5 minutes.

Cytoplasmic Staining:

Immerse in 0.5% aqueous Phloxine B solution for 1-3 minutes.

Rinse briefly in tap water.

Differentiation and Saffron Staining:

Dehydrate through 95% ethanol and absolute ethanol (1 minute each).

Immerse in Saffron solution for 5-10 minutes.

Rinse quickly in absolute ethanol.

Clearing and Mounting:

Clear in Xylene (2 changes, 3 minutes each).

Mount with a permanent mounting medium.

Expected Results:

Nuclei: Blue/Purple

Cytoplasm, Muscle: Shades of Red/Pink

Collagen: Yellow/Orange

Cell Viability Assay Protocol (Yeast)
Phloxine B can be used as a viability dye because it is excluded by live cells with intact

membranes but penetrates and stains dead cells.[1]

Methodology:

Prepare Staining Solution: Prepare a 10 µg/mL solution of Phloxine B in a suitable buffer

(e.g., PBS).
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Cell Preparation: Harvest yeast cells from culture and wash once with PBS. Resuspend the

cell pellet in PBS to a concentration of approximately 1x10⁶ cells/mL.

Staining: Add an equal volume of the Phloxine B staining solution to the cell suspension.

Incubate at room temperature for 5-10 minutes in the dark.

Analysis:

Microscopy: Place a small aliquot on a hemocytometer. Count the total number of cells

and the number of red-stained (dead) cells using a fluorescence microscope.

Flow Cytometry: Analyze the stained cell suspension using a flow cytometer. Live cells will

show low fluorescence, while dead cells will exhibit a strong red fluorescent signal.

Workflow Diagram:
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Analysis Methods
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4. Incubate (5-10 min)
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Caption: Workflow for cell viability assessment using Phloxine B.

Antimicrobial Activity
Phloxine B exhibits antimicrobial properties, particularly against Gram-positive bacteria like

methicillin-resistant Staphylococcus aureus (MRSA).[5] Its mechanism involves photodynamic

action, where upon exposure to light, it generates reactive oxygen species that cause oxidative

damage to bacterial cells.[3] Minimum inhibitory concentrations (MIC) can be as low as 25 µM.

[1]
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Safety and Handling
Phloxine B should be handled with care in a laboratory setting. It is considered an eye irritant.

[11] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn.[12][13] Avoid inhalation of the powder and direct contact with skin and

eyes.[11][12] Store the compound in a tightly closed container in a dry, well-ventilated area.[14]

For humans, the FDA has deemed Phloxine B safe up to a daily dosage of 1.25 mg/kg for

specific applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172320#phloxine-b-chemical-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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